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Compound of Interest

Compound Name: Ac-DNLD-CHO

Cat. No.: B1354508

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Ac-DNLD-CHO is a potent and selective, cell-permeable peptide aldehyde inhibitor of caspase-
3.[1] As a key executioner caspase in the apoptotic pathway, caspase-3 represents a critical
target for therapeutic intervention in a variety of diseases, including neurodegenerative
disorders and conditions marked by excessive programmed cell death. The selective inhibition
of caspase-3 by Ac-DNLD-CHO allows for the precise dissection of its role in complex
biological systems, making it an invaluable tool for chemical knockdown studies. This
document provides detailed application notes and experimental protocols for the use of Ac-
DNLD-CHO in research settings.

Mechanism of Action

Caspase-3 is a cysteine-aspartic protease that, once activated, cleaves a specific set of cellular
substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.
Ac-DNLD-CHO acts as a reversible competitive inhibitor by targeting the active site of
caspase-3. The aldehyde group of Ac-DNLD-CHO forms a covalent adduct with the catalytic
cysteine residue in the caspase-3 active site, thereby blocking its proteolytic activity.
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The inhibitory activity of Ac-DNLD-CHO has been quantified against several key caspase
enzymes, demonstrating its high selectivity for caspase-3. The table below summarizes the
apparent inhibition constants (Kiapp) and the half-maximal inhibitory concentrations (IC50) for
Ac-DNLD-CHO against various caspases. For comparison, data for the commonly used, but
less selective, caspase inhibitor Ac-DEVD-CHO is also included.

Inhibitor Target Caspase IC50 (nM) Kiapp (nM)
Ac-DNLD-CHO Caspase-3 9.89 0.68
Caspase-7 245 55.7

Caspase-8 >200 >200

Caspase-9 >200 >200

Ac-DEVD-CHO Caspase-3 4.19 0.288
Caspase-7 19.7 4.48

Caspase-8 - 0.597

Caspase-9 - 1.35

Data compiled from published literature.

Mandatory Visualizations
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Caspase-3 Signaling Pathway and Inhibition
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Experimental Workflow for Caspase-3 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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